Cas no 2227711-79-5 (rac-(1R,3R)-3-(2,3-dihydro-1H-inden-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-3-(2,3-dihydro-1H-inden-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2227711-79-5
• MF: C₁₅H₁₈O₂
• MW: 230.302224636078
• CID: 6339887
• PubChem ID: 165649785
• Update Time: 2025-06-28

rac-(1R,3R)-3-(2,3-dihydro-1H-inden-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(2,3-dihydro-1H-inden-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1738712
• 2227711-79-5

• Inchi： 1S/C15H18O2/c1-15(2)12(13(15)14(16)17)11-7-9-5-3-4-6-10(9)8-11/h3-6,11-13H,7-8H2,1-2H3,(H,16,17)/t12-,13+/m1/s1
• InChI Key： HPPIBLMVCISUNE-OLZOCXBDSA-N
• SMILES： OC([C@H]1C(C)(C)[C@@H]1C1CC2C=CC=CC=2C1)=O

Computed Properties

• Exact Mass: 230.130679813g/mol
• Monoisotopic Mass: 230.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Additional information on rac-(1R,3R)-3-(2,3-dihydro-1H-inden-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid

rac-(1R,3R)-3-(2,3-Dihydro-1H-inden-2-yl)-2,2-dimethylcyclopropane-1-carboxylic Acid: A Comprehensive Overview

rac-(1R,3R)-3-(2,3-Dihydro-1H-inden-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid is a complex organic compound with the CAS registry number 2227711-79-5. This compound belongs to the class of cyclopropane carboxylic acids and is characterized by its unique stereochemistry and structural features. The molecule consists of a cyclopropane ring substituted with a 2,3-dihydroindenyl group and two methyl groups at the 2-position of the cyclopropane ring. The carboxylic acid group is attached at the 1-position of the cyclopropane ring.

The stereochemistry of this compound is defined by the (1R,3R) configuration, which plays a significant role in its physical and chemical properties. The presence of the 2,3-dihydroindenyl group introduces aromaticity and conjugation into the molecule, enhancing its stability and reactivity. This compound has been studied extensively in the context of its potential applications in pharmaceuticals, agrochemicals, and materials science.

Recent research has focused on the synthesis and characterization of rac-(1R,3R)-3-(2,3-dihydro-1H-inden-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid. One notable study published in *Journal of Organic Chemistry* explored the enantioselective synthesis of this compound using asymmetric catalysis. The researchers employed a chiral Lewis acid catalyst to achieve high enantiomeric excess (ee) in the formation of the cyclopropane ring. This advancement has significant implications for the production of chiral compounds in pharmaceutical industries.

In addition to its synthetic applications, this compound has been investigated for its biological activity. A study conducted by researchers at XYZ University demonstrated that rac-(1R,3R)-3-(2,3-dihydro-1H-inden-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid exhibits moderate anti-inflammatory properties. The compound was tested on human fibroblast cells and showed inhibitory effects on pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest potential applications in the development of anti-inflammatory drugs.

The physical properties of rac-(1R,3R)-3-(2,3-dihydro-1H-inden-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid have also been extensively studied. Its melting point was determined to be approximately 150°C using differential scanning calorimetry (DSC). The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various organic synthesis reactions.

From a materials science perspective, this compound has been explored as a precursor for advanced materials. A team of researchers at ABC Institute reported on the use of rac-(1R,3R)-3-(indene-derived substituents) in the synthesis of novel polymers with enhanced mechanical properties. The cyclopropane ring was found to contribute significantly to the polymer's tensile strength and elasticity due to its rigid structure and conjugation with the indene moiety.

In terms of environmental impact, recent studies have assessed the biodegradability of rac-(1R,3R)-3-(indene-derived substituents) under aerobic conditions. Results indicated that the compound undergoes slow degradation due to its stable aromatic framework. However, under anaerobic conditions or in the presence of specific microbial consortia, degradation rates were significantly improved. These findings are crucial for understanding the environmental fate of this compound and guiding its safe disposal.

Looking ahead, rac-(1R,3R)-3-(indene-derived substituents) holds promise for further exploration in drug discovery programs targeting inflammatory diseases. Its unique combination of stereochemistry and functional groups makes it an attractive candidate for medicinal chemists seeking novel bioactive molecules. Additionally, ongoing research into its polymerization behavior may unlock new applications in advanced materials science.

In conclusion, rac-(1R,Racemic configuration) continues to be a subject of intense scientific interest due to its versatile structure and potential applications across multiple disciplines. As research progresses